Cas no 2580215-64-9 (2-(3-{(tert-butoxy)carbonylamino}-4-nitrophenyl)acetic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}-4-nitrophenyl)acetic acid
• CAS No: 2580215-64-9
• MF: C₁₃H₁₆N₂O₆
• MW: 296.275943756104
• CID: 5660744
• PubChem ID: 18548857
• Update Time: 2025-08-05

2-(3-{(tert-butoxy)carbonylamino}-4-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2580215-64-9
• 2-(3-{[(tert-butoxy)carbonyl]amino}-4-nitrophenyl)acetic acid
• EN300-27724028
• 2-(3-{(tert-butoxy)carbonylamino}-4-nitrophenyl)acetic acid

• Inchi： 1S/C13H16N2O6/c1-13(2,3)21-12(18)14-9-6-8(7-11(16)17)4-5-10(9)15(19)20/h4-6H,7H2,1-3H3,(H,14,18)(H,16,17)
• InChI Key： BBOFGBGLRKNGHN-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=C(CC(=O)O)C=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.10083623g/mol
• Monoisotopic Mass: 296.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 121Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}-4-nitrophenyl)acetic acid

Introduction to 2-(3-{(tert-butoxy)carbonylamino}-4-nitrophenyl)acetic acid (CAS No. 2580215-64-9)

2-(3-{(tert-butoxy)carbonylamino}-4-nitrophenyl)acetic acid (CAS No. 2580215-64-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Boc-protected amino acid derivative, plays a crucial role in the synthesis of various bioactive molecules and drug candidates. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the nitrophenyl moiety, make it an attractive building block for the development of novel therapeutic agents.

The tert-butoxycarbonyl (Boc) protecting group is widely used in peptide synthesis and organic chemistry due to its stability under acidic conditions and ease of removal under mild basic conditions. This property allows for precise control over the reactivity of the amino group, enabling chemists to construct complex molecules with high fidelity. The presence of the nitro group in the phenyl ring imparts additional reactivity and functional versatility, making 2-(3-{(tert-butoxy)carbonylamino}-4-nitrophenyl)acetic acid a valuable intermediate in the synthesis of a wide range of compounds.

Recent research has highlighted the potential applications of 2-(3-{(tert-butoxy)carbonylamino}-4-nitrophenyl)acetic acid in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. One notable example is its use in the development of inhibitors for specific protein kinases, which are key targets in cancer therapy. The ability to modulate these kinases effectively can lead to significant improvements in treatment outcomes for patients with various types of cancer.

In addition to its therapeutic potential, 2-(3-{(tert-butoxy)carbonylamino}-4-nitrophenyl)acetic acid has also been explored for its use in diagnostic imaging agents. The nitrophenyl moiety can be functionalized to incorporate radiolabels or fluorescent tags, enabling the visualization of specific biological processes in vivo. This application is particularly relevant in the field of molecular imaging, where precise and non-invasive methods are essential for early disease detection and monitoring treatment efficacy.

The synthesis of 2-(3-{(tert-butoxy)carbonylamino}-4-nitrophenyl)acetic acid typically involves several well-established chemical reactions. One common approach is to start with 4-nitroaniline, which is then protected with tert-butoxycarbonyl (Boc) chloride to form the Boc-protected amine. Subsequent reaction with bromoacetic acid or its equivalent followed by deprotection yields the desired compound. This synthetic route is robust and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The physical and chemical properties of 2-(3-{(tert-butoxy)carbonylamino}-4-nitrophenyl)acetic acid have been extensively characterized. It is a white crystalline solid that is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile. Its melting point and other physical constants have been determined through standard analytical techniques, providing valuable data for quality control and process optimization.

In conclusion, 2-(3-{(tert-butoxy)carbonylamino}-4-nitrophenyl)acetic acid (CAS No. 2580215-64-9) is a multifunctional compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an essential building block for the development of novel therapeutic agents and diagnostic tools. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.